Cas no 859063-65-3 (Methyl 3-chloro-5-methylpyrazine-2-carboxylate)

Methyl 3-chloro-5-methylpyrazine-2-carboxylate structure
859063-65-3 structure
Product Name:Methyl 3-chloro-5-methylpyrazine-2-carboxylate
CAS No:859063-65-3
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD10697746
CID:891075
PubChem ID:53439786
Update Time:2025-09-25

Methyl 3-chloro-5-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-5-methylpyrazine-2-carboxylate
    • 3-Chloro-5-methyl-pyrazine-2-carboxylic acid methyl ester
    • I04-8321
    • FCH882012
    • 3388AC
    • AB60387
    • AK105023
    • AX8239231
    • Methyl3-chloro-5-methylpyrazine-2-carboxylate
    • 859063-65-3
    • CS-0107157
    • DB-431082
    • SCHEMBL18779093
    • DB-221233
    • DTXSID50702163
    • AC-30779
    • methyl 3-chloro-5-methyl-2-pyrazinecarboxylate
    • AS-66921
    • MFCD10697746
    • C76776
    • AKOS006303900
    • MDL： MFCD10697746
    • Inchi： 1S/C7H7ClN2O2/c1-4-3-9-5(6(8)10-4)7(11)12-2/h3H,1-2H3
    • InChI Key： PCXXNIDVYAIUHR-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=NC(C)=CN=1)OC

Computed Properties

  • Exact Mass: 186.02000
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1
  • XLogP3: 1.3

Experimental Properties

  • Boiling Point: 265.6±35.0°C at 760 mmHg
  • PSA: 52.08000
  • LogP: 1.22500

Methyl 3-chloro-5-methylpyrazine-2-carboxylate Security Information

Methyl 3-chloro-5-methylpyrazine-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-chloro-5-methylpyrazine-2-carboxylate Pricemore >>

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